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Cat. No.: B1204445

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the experimental study of
pentafluoroethane (HFC-125) as a component in mixed refrigerant systems. The following
sections detail the thermodynamic properties of various HFC-125 mixtures, experimental
protocols for their characterization, and the logical workflow for refrigerant analysis.

Thermodynamic Data of Pentafluoroethane Mixtures

Pentafluoroethane is a common component in refrigerant blends due to its thermodynamic
properties. Understanding the behavior of these mixtures is crucial for designing and optimizing
refrigeration cycles. The following tables summarize key experimental data from various
studies on binary and ternary mixtures containing HFC-125.

Table 1: Vapor-Liquid Equilibrium (VLE) Data for Binary
Mixtures
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Mixture Liquid Mole  Vapor Mole
Temperatur Pressure . .
Component Fraction (xX) Fraction (y) Reference
e (K) (MPa)
S of HFC-125 of HFC-125
HFC-32 + 265.15 - , , ,
Varied Varied Varied [1][2]
HFC-125 303.15
HFC-125 +
268.15 - _ _ _
Propane (R- Varied Varied Varied [3114]
313.15
290)
HFC-125 +
265.15 - , , ,
Fluoroethane Varied Varied Varied [5][6]
313.15
(R161)
HFC-125 + .
270 - 360 Varied 0.6635 - [7]
R1234yf

Table 2: Gas-Phase PVTx Properties of a Ternary Mixture

Mixture
Composition
(mole fraction)

Temperature

(K)

(MPa)

Pressure

Density
(kg'm~)

Reference

R-32 (0.174) +
R-125 (0.340) +
R-143a (0.486)

305 - 380

up to 4.6

up to 200

(8]

R-32 (0.313) +
R-125 (0.203) +
R-143a (0.484)

305 - 380

up to 4.6

up to 200

(8]

R-32 (0.343) +
R-125 (0.445) +
R-143a (0.212)

305 - 380

up to 4.6

up to 200

(8]

R-32 (0.484) +
R-125 (0.216) +
R-143a (0.300)

305 - 380

up to 4.6

up to 200

(8]
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Experimental Protocols

The following protocols outline the methodologies for key experiments in the study of mixed
refrigerants containing pentafluoroethane.

Vapor-Liquid Equilibrium (VLE) Measurement using a
Circulation-Type Apparatus

This protocol describes the determination of VLE data for refrigerant mixtures.

Objective: To measure the temperature, pressure, and compositions of the liquid and vapor
phases of a refrigerant mixture at equilibrium.

Apparatus:

Circulation-type equilibrium apparatus

Thermostatically controlled bath

Pressure transducer

Temperature sensors (e.g., platinum resistance thermometers)

Gas chromatograph (GC) for composition analysis

Procedure:

e Preparation:

o Evacuate the entire apparatus to remove any residual gases.

o Introduce the pure refrigerant components into the system at the desired overall
composition. The purity of the refrigerants should be 99.9% or higher.[7]

o Equilibrium Establishment:

o Set the thermostatic bath to the desired experimental temperature.
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o Allow the mixture to circulate within the apparatus until thermal and phase equilibrium is
reached. This is indicated by stable temperature and pressure readings.

o Data Acquisition:

o Record the equilibrium temperature and pressure.

o Simultaneously, take samples from the liquid and vapor phases.
o Composition Analysis:

o Analyze the composition of the liquid and vapor samples using a gas chromatograph.
e Repeat:

o Repeat steps 2-4 for different temperatures and compositions to obtain a comprehensive
VLE dataset.

The experimental data can be correlated with equations of state such as the Peng-Robinson or
Carnahan-Starling-De Santis (CSD) equations of state to model the mixture's behavior.[3]

Gas-Phase PVTx Property Measurement using a Burnett
Apparatus

This protocol details the measurement of pressure, volume, temperature, and composition
(PVTXx) properties of refrigerant gas mixtures.

Objective: To obtain accurate PVTx data for a gas-phase refrigerant mixture over a range of
temperatures and pressures.

Apparatus:

e Burnett apparatus, consisting of two chambers of known volume (V_A and V_B) connected
by an expansion valve.

» High-precision pressure transducer

o Constant temperature bath
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e Vacuum pump
Procedure:
o System Preparation:
o Clean and evacuate the Burnett apparatus.
o Charge the primary chamber (V_A) with the gas mixture of known composition.

 |Isothermal Expansion:

[¢]

Immerse the apparatus in the constant temperature bath and allow it to reach thermal
equilibrium.

[¢]

Measure the initial pressure (Po) in chamber V_A.

[¢]

Open the expansion valve to allow the gas to expand into the evacuated secondary
chamber (V_B).

[¢]

After the system reaches equilibrium, measure the new pressure (P1).
e Successive Expansions:
o Isolate chamber V_B and evacuate it.

o Repeat the expansion process from chamber V_Ato V_B, measuring the pressure after
each expansion (P2, Ps, ...).

e Data Analysis:

o The pressure ratios from the successive expansions are used to determine the
compressibility factor and virial coefficients of the gas mixture at the given temperature.

o Temperature Variation:

o Repeat the entire procedure at different temperatures to map out the PVTx surface of the
mixture.
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The uncertainty in measurements is critical and should be carefully controlled. For instance,
uncertainties can be within 7 mK for temperature, 0.8 to 2.5 kPa for pressure, 0.15% for
density, and 0.1 mol % for composition.[8]

Visualized Workflows and Relationships

The following diagrams, generated using Graphviz, illustrate key experimental workflows and
conceptual relationships in mixed refrigerant studies.
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Caption: Workflow for Vapor-Liquid Equilibrium (VLE) measurement.
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Caption: Interrelation of thermodynamic properties and system performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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